![molecular formula C11H19NO5 B016478 N-t-Boc-L-serine Allyl Ester CAS No. 143966-57-8](/img/structure/B16478.png)
N-t-Boc-L-serine Allyl Ester
Overview
Description
N-t-Boc-L-serine Allyl Ester (NBSE) is an important reagent used in peptide synthesis and as a protective group in organic synthesis. NBSE is a derivative of L-serine, an amino acid found in proteins and peptides. NBSE is a versatile reagent that is used in a variety of chemical reactions, including peptide synthesis, peptide ligation, and peptide cyclization. NBSE has been used to synthesize a variety of peptides, including peptides containing unnatural amino acids, cyclic peptides, and peptide conjugates. In addition, NBSE has been used to synthesize a variety of non-peptide compounds, including small molecules, polymers, and bioconjugates.
Scientific Research Applications
Synthesis of Chiral Peptide Nucleic Acid (PNA) Monomers
Temporary Protecting Group in Peptide Synthesis
The allyl ester group, as in N-t-Boc-L-serine allyl ester, is utilized as a temporary protecting group for the β-carboxy function in peptides. Kunz, Waldmann, and Unverzagt (2009) explored its use in aspartyl peptides, demonstrating its removal under mild conditions without affecting the peptide backbone. This application is crucial for the stepwise construction of peptides, particularly in synthesizing aspartyl-containing peptide sequences, showcasing the versatility of this compound in peptide synthesis (Kunz, Waldmann, & Unverzagt, 2009).
Polymer Synthesis from Amino Acid-derived Monomers
The synthesis and polymerization of amino acid-derived cyclic carbonates, including those derived from N-t-Boc-L-serine, highlight its application in materials science. Sanda, Kamatani, and Endo (2001) reported on the anionic ring-opening polymerization of L-serine-based cyclic carbonates to obtain polycarbonates. This research underscores the potential of this compound in the development of biodegradable polymers, contributing to advancements in sustainable materials (Sanda, Kamatani, & Endo, 2001).
Copper(I)-Promoted Allylation in Organic Synthesis
The compound also finds application in the regioselective and stereoselective allylation of N-Boc-protected amino acids. Coldham and Leonori (2010) explored the copper(I)-promoted allylation, demonstrating its utility in synthesizing complex organic molecules. This work provides a pathway for the synthesis of natural products and pharmaceuticals, highlighting the compound's significance in organic synthesis (Coldham & Leonori, 2010).
Mechanism of Action
Target of Action
N-t-Boc-L-serine Allyl Ester is primarily used in peptide synthesis and organic synthesis . Its primary target is the amino acid serine . By acting as a protecting group for serine, it shields the amino acid from chemical reactions that may compromise its stability or functionality .
Mode of Action
The compound works by acting as a protecting group for serine . This means it binds to serine and shields it from chemical reactions that could alter its stability or functionality . This protection allows serine to maintain its role in protein synthesis and other biochemical processes without being compromised .
Biochemical Pathways
This compound is derived from L-serine, an essential amino acid found in proteins and peptides . It facilitates peptide ligation and peptide cyclization . Its use in synthesis can create peptide structures containing unnatural amino acids and peptide conjugates . Furthermore, it finds utility in the synthesis of non-peptide compounds, such as small molecules, polymers, and bioconjugates .
Result of Action
The primary result of this compound’s action is the successful synthesis of peptides and other organic compounds . By protecting serine, it ensures the integrity of this amino acid in the final peptide structure . Additionally, the allyl ester group in this compound facilitates the introduction of functional groups into peptides, such as aldehydes, ketones, and alcohols .
Safety and Hazards
Future Directions
The synthesis of N-protected amino esters like “N-t-Boc-L-serine Allyl Ester” through Buchwald–Hartwig amination represents a promising direction for future research . The ability to create functionally and structurally diverse amino ester molecules could have significant implications for peptide synthesis and organic synthesis .
Biochemical Analysis
Biochemical Properties
N-t-Boc-L-serine Allyl Ester acts as a protecting group for serine, shielding the amino acid from chemical reactions that may compromise its stability or functionality . It facilitates peptide ligation, peptide cyclization, and the creation of peptide structures containing unnatural amino acids and peptide conjugates .
Cellular Effects
Its role as a protecting group for serine suggests it may influence cell function by affecting the stability and functionality of serine-containing proteins and peptides .
Molecular Mechanism
The molecular mechanism of this compound is primarily related to its role as a protecting group for serine . It shields serine from chemical reactions during peptide synthesis, thereby preserving the integrity of serine-containing proteins and peptides .
properties
IUPAC Name |
prop-2-enyl (2S)-3-hydroxy-2-[(2-methylpropan-2-yl)oxycarbonylamino]propanoate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H19NO5/c1-5-6-16-9(14)8(7-13)12-10(15)17-11(2,3)4/h5,8,13H,1,6-7H2,2-4H3,(H,12,15)/t8-/m0/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UXCJZSOZYIDKFL-QMMMGPOBSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)NC(CO)C(=O)OCC=C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(C)(C)OC(=O)N[C@@H](CO)C(=O)OCC=C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H19NO5 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10463440 | |
Record name | N-t-Boc-L-serine Allyl Ester | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10463440 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
245.27 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
143966-57-8 | |
Record name | N-t-Boc-L-serine Allyl Ester | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10463440 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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